Cas no 13497-64-8 (Octadecane, 1-(chloromethoxy)-)

• Product Name: Octadecane, 1-(chloromethoxy)-
• CAS No: 13497-64-8
• MF: C₁₉H₃₉ClO
• MW: 318.96536564827
• CID: 1237021
• PubChem ID: 12215334
• Update Time: 2025-04-20

Octadecane, 1-(chloromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Octadecane, 1-(chloromethoxy)-
• octadecyl chloromethyl ether
• 13497-64-8
• 1-(chloromethoxy)octadecane
• SY309366
• SCHEMBL6912038

• Inchi： 1S/C19H39ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-19-20/h2-19H2,1H3
• InChI Key： DVHSGCVPLAYGIF-UHFFFAOYSA-N
• SMILES： ClCOCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 318.26917
• Monoisotopic Mass: 318.2689436g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 18
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.6
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23